Cas no 16694-29-4 (3-Oxooctadecanoic acid)

• Product Name: 3-Oxooctadecanoic acid
• CAS No: 16694-29-4
• MF: C₁₈H₃₄O₃
• MW: 298.46076631546
• CID: 2178526
• PubChem ID: 5283005
• Update Time: 2025-06-28

3-Oxooctadecanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo Stearic Acid
• 3-oxo-octadecanoic acid
• 3-keto stearic acid
• 3-oxooctadecanoic acid
• 3-oxostearic acid
• 3-ketostearic acid
• 3-Oxooctadecanoate
• 3-Oxo-Octadecanoate
• Hexadecanoic acid,carboxymethyl ester
• LMFA02000240
• Q27122125
• DB-228730
• 16694-29-4
• NS00062415
• SCHEMBL338119
• CS-0138557
• HY-N7856
• PD018655
• CHEBI:50576
• 3-Oxooctadecanoic acid

• Inchi： 1S/C18H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17(19)16-18(20)21/h2-16H2,1H3,(H,20,21)
• InChI Key： YQGGUZWHNVQJMF-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 298.25079494g/mol
• Monoisotopic Mass: 298.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 3-Oxooctadecanoic acid

3-Oxooctadecanoic Acid: A Comprehensive Overview

3-Oxooctadecanoic acid (CAS No. 16694-29-4) is a naturally occurring fatty acid derivative that has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields. This compound, also known as octadecenoic acid with a ketone group, belongs to the family of omega-oxidized fatty acids, which are known for their roles in cellular signaling, inflammation regulation, and metabolic processes.

The chemical structure of 3-Oxooctadecanoic acid consists of an 18-carbon chain with a ketone group at the third position and a carboxylic acid group at the terminal end. This unique structure contributes to its amphipathic nature, allowing it to interact with both hydrophilic and hydrophobic environments. Recent studies have highlighted its ability to modulate lipid metabolism and exert anti-inflammatory effects, making it a promising candidate for therapeutic interventions.

One of the most intriguing aspects of 3-Oxooctadecanoic acid is its role in energy metabolism. Research has shown that this compound can influence mitochondrial function and fatty acid oxidation pathways, potentially offering benefits for obesity and metabolic disorders. For instance, a study published in *Nature Metabolism* demonstrated that 3-Oxooctadecanoic acid enhances mitochondrial respiration by activating key enzymes involved in the electron transport chain.

In addition to its metabolic effects, 3-Oxooctadecanoic acid has been implicated in immune regulation. Emerging evidence suggests that this compound can modulate the activity of macrophages and dendritic cells, thereby reducing inflammation in chronic diseases such as arthritis and cardiovascular disorders. A recent clinical trial investigating its anti-inflammatory properties reported significant reductions in pro-inflammatory cytokines like TNF-alpha and IL-6 in patients with rheumatoid arthritis.

The synthesis of 3-Oxooctadecanoic acid can be achieved through several methods, including enzymatic oxidation of stearic acid or chemical oxidation of octadecenoic acids. Advances in biotechnology have enabled more efficient production methods, such as using recombinant bacteria expressing specific oxidase enzymes. These innovations have significantly reduced the cost of producing 3-Oxooctadecanoic acid, making it more accessible for large-scale applications.

From an industrial perspective, 3-Oxooctadecanoic acid has found applications in the food, pharmaceutical, and cosmetic industries. In the food sector, it is used as a natural flavor enhancer due to its ability to modulate taste receptors. In cosmetics, its anti-inflammatory and moisturizing properties make it a valuable ingredient in skincare products targeting sensitive or aging skin.

Looking ahead, ongoing research is exploring the potential of 3-Oxooctadecanoic acid as a bioactive compound for personalized medicine. Scientists are investigating its ability to target specific cellular pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary results from animal studies suggest that this compound may protect against oxidative stress and neuronal damage, offering hope for future therapeutic interventions.

In conclusion, 3-Oxooctadecanoic acid (CAS No. 16694-29-4) is a multifaceted compound with vast potential across various domains. Its unique chemical properties, coupled with emerging research findings, position it as a key player in the development of novel therapies and functional products. As our understanding of this compound deepens, it is likely to play an increasingly important role in addressing some of the most pressing health and environmental challenges of our time.